Cas no 131807-57-3 (Famoxadone)

Famoxadone Properties

Names and Identifiers

• 5-Methyl-5-(4-phenoxyphenyl)-3-(phenylamino)oxazolidine-2,4-dione
• 5-Methyl-5-(4-phenoxyphenyl)-3-(phenylamino)-2,4-oxazolidinedione
• Famoxadone solution
• Famoxadone
• 3-anilino-5-methyl-5-(4-phenoxyphenyl)-1,3-oxazolidine-2,4-dione
• FAMOXADON
• (RS)-3-anilino-5-methyl-5-(4-phenoxyphenyl)-1,3-oxazolidine-2,4-dione
• 3-Anilino-5-methyl-5-(4-phenoxyphenyl)oxazolidine-2,4-dione
• DPX-JE 874
• Famoxate
• rac-(5R)-3-anilino-5-methyl-5-(4-phenoxyphenyl)-1,3-oxazolidine-2,4-dione
• JE 874
• CCharisma
• IN-JE 874
• FaMoxadone solutio
• famoxadone (bsi, pa iso)
• DPX-JE874
• +Expand

• MDL： MFCD03427409
• InChIKey： PCCSBWNGDMYFCW-UHFFFAOYSA-N
• Inchi： 1S/C22H18N2O4/c1-22(16-12-14-19(15-13-16)27-18-10-6-3-7-11-18)20(25)24(21(26)28-22)23-17-8-4-2-5-9-17/h2-15,23H,1H3
• SMILES： CC1(C2=CC=C(C=C2)OC3=CC=CC=C3)C(=O)N(C(=O)O1)NC4=CC=CC=C4

Computed Properties

• Exact Mass: 374.12700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 374.127
• Heavy Atom Count: 28
• Complexity: 563
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 67.9A^2

Experimental Properties

• LogP: 4.71090
• PSA: 67.87000
• Refractive Index: 1.659
• Boiling Point: 491.3±55.0°C at 760 mmHg
• Melting Point: 140.3～141.8℃
• Flash Point: Fahrenheit: 35.6 ° f
  Celsius: 2 ° c
  
• Color/Form: 100 ng/μL in acetonitrile
• Color/Form: Colorless crystal
• Solubility: Not determined
• Density: 1.3270